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Compound of Interest

Compound Name: Sodium D-lactate

Cat. No.: B1260880 Get Quote

In the fast-paced environment of scientific research and drug development, ensuring laboratory

safety is paramount. This guide provides essential, immediate safety and logistical information

for handling Sodium D-lactate. By offering clear, procedural, and step-by-step guidance, we

aim to be your preferred source for laboratory safety and chemical handling information,

building a foundation of trust that extends beyond our products.

Personal Protective Equipment (PPE)
When handling Sodium D-lactate, a comprehensive approach to personal protection is crucial

to minimize exposure and ensure safety. The following personal protective equipment is

recommended.

Eye Protection:

Safety glasses with side shields or chemical goggles should be worn.[1]

Contact lenses can pose a special hazard as they may absorb and concentrate irritants.[1]

Hand Protection:

Wear general protective gloves, such as light-weight rubber gloves.[1]

Ensure that gloves are tested to a relevant standard (e.g., Europe EN 374, US F739).[1]

Body Protection:
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Long-sleeved clothing or a lab coat is recommended to prevent skin contact.

In situations with a risk of significant exposure, wear protective clothing.[2]

Respiratory Protection:

Under normal handling conditions with good ventilation, respiratory protection is generally

not necessary due to the non-volatile nature of the product.[1][3]

In cases of inadequate ventilation, high concentrations of mist or vapor, or the development

of respiratory tract irritation, a NIOSH-certified respirator should be used.[1][3]

Quantitative Safety and Physical Data
For quick reference, the following table summarizes key quantitative data for Sodium D-
lactate.

Parameter Value Source(s)

Toxicity

Eye Irritation (rabbit) 100 mg Mild [1]

Fire Safety

Flash Point >199.4°F (>93.0°C) [4]

Exposure Limits

NOHSC or ACGIH No exposure limits set [1]

Physical Properties

Specific Gravity (water=1) Not available [1]

Vapor Pressure (mmHG) Not available [1]

Molecular Formula C3H5NaO3 [5]

Appearance
Colorless or yellowish syrupy

liquid
[1]
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Operational and Disposal Plans
Operational Plan for Handling Sodium D-lactate

Preparation and Handling Area:

Work in a well-ventilated area to minimize inhalation of any vapors or mists.[2]

Ensure easy access to safety equipment, including an eyewash station and safety shower.

Avoid smoking, naked lights, or any sources of ignition in the handling area.[1]

Handling Procedures:

When handling, do not eat, drink, or smoke.[1]

Avoid all personal contact, including inhalation.[1]

Keep containers securely sealed when not in use to prevent contamination and spills.[1]

Always wash hands thoroughly with soap and water after handling the substance.[1]

Work clothes should be laundered separately.[1]

Storage:

Store in a cool, dry, well-ventilated area.[1]

Store away from incompatible materials, such as oxidizing agents (e.g., nitrates, oxidizing

acids, chlorine bleaches), and foodstuff containers.[1]

Protect containers from physical damage and regularly check for leaks.[1]

Disposal Plan for Sodium D-lactate

Waste Characterization:

Unused Sodium D-lactate may be recycled if it has not been contaminated.[1]
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If contaminated, it is classified as chemical waste.

Waste Collection and Storage:

Collect waste in a suitable, labeled container.[1]

Do not allow wash water from cleaning equipment to enter drains; collect all wash water

for treatment before disposal.[1]

Disposal Method:

All waste disposal must be handled in accordance with local, state, and federal

regulations.[1]

Consult your institution's Waste Management Authority for specific disposal guidance.[1]

Options may include consulting the manufacturer for recycling options, or burying or

incinerating the residue at an approved site.[1]

Recycle containers if possible, or dispose of them in an authorized landfill.[1]

Emergency Procedures: Spill Response Workflow
In the event of a spill, a clear and immediate response is critical to ensure the safety of all

laboratory personnel. The following diagram outlines the logical workflow for handling a

Sodium D-lactate spill.
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Figure 1. Workflow for Sodium D-lactate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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